Cas no 2090590-29-5 (1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one
• CAS No: 2090590-29-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5722375
• PubChem ID: 121202425
• Update Time: 2025-05-26

1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0014897
• 2090590-29-5
• F1907-6239
• 1-(4-methoxyindolin-1-yl)-2-(methylamino)ethan-1-one
• 1-(4-methoxy-2,3-dihydroindol-1-yl)-2-(methylamino)ethanone
• AKOS026710608
• 1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C12H16N2O2/c1-13-8-12(15)14-7-6-9-10(14)4-3-5-11(9)16-2/h3-5,13H,6-8H2,1-2H3
• InChI Key： VCCOWUUNYGIVLV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CCN2C(CNC)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one

Recent Advances in the Study of 1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one (CAS: 2090590-29-5)

The compound 1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one (CAS: 2090590-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indoline scaffold and methoxy substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary in vitro studies have demonstrated its affinity for specific serotonin and dopamine receptors, suggesting possible applications in neurological and psychiatric disorders. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding interactions and optimize its pharmacological profile.

In addition to its neurological applications, recent investigations have explored the anticancer properties of 1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one. Studies have shown that this compound can induce apoptosis in certain cancer cell lines by targeting key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings highlight its potential as a novel chemotherapeutic agent, warranting further preclinical evaluation.

The synthesis of 1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of 1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one as a viable therapeutic agent.

In conclusion, the recent research on 1-(4-Methoxyindolin-1-yl)-2-(methylamino)ethan-1-one (CAS: 2090590-29-5) underscores its multifaceted potential in drug discovery. Its unique chemical structure and diverse pharmacological activities make it a compelling candidate for further investigation. Future studies should focus on optimizing its therapeutic efficacy and safety profile, paving the way for its eventual clinical application.